N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonamide

• IUPAC Name: N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonamide
• InChI: InChI=1S/C20H18N2O5S2/c23-17(16-12-28-18-4-2-1-3-15(16)18)11-21-29(26,27)14-7-5-13(6-8-14)22-19(24)9-10-20(22)25/h1-8,12,17,21,23H,9-11H2
• InChI Key: IUZZOWVGGYFMLH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)S(=O)(=O)NCC(C3=CSC4=CC=CC=C43)O
• Molecular Formula: C20H18N2O5S2
• Molecular Weight: 430.5 g/mol

Description

N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H18N2O5S2 and its molecular weight is 430.49. The purity is usually 95%.
BenchChem offers high-quality N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biochemical Inhibition and Enzyme Modulation

Compounds similar to N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonamide have been synthesized and investigated for their potential as biochemical inhibitors, particularly focusing on enzymes involved in critical biological pathways. For instance, the synthesis and biochemical evaluation of N-(4-phenylthiazol-2-yl)benzenesulfonamides as high-affinity inhibitors of kynurenine 3-hydroxylase highlight the relevance of these compounds in modulating enzyme activity, with implications for neurological conditions and the kynurenine pathway after neuronal injury (S. Röver et al., 1997).

Pharmacological Potential

The pharmacological exploration of these sulfonamides extends to various therapeutic areas, including the modulation of GPR119 as agonists for potential treatment of metabolic disorders. The discovery and optimization of novel N-(3-(1,3-dioxo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-4-yloxy)phenyl)benzenesulfonamide GPR119 agonists underscore the ongoing efforts to leverage these compounds for metabolic disease management (Ming Yu et al., 2014).